Cas no 921573-10-6 (N-(2-benzoyl-4-bromophenyl)-7-ethoxy-1-benzofuran-2-carboxamide)

• Product Name: N-(2-benzoyl-4-bromophenyl)-7-ethoxy-1-benzofuran-2-carboxamide
• CAS No: 921573-10-6
• MF: C₂₄H₁₈BrNO₄
• MW: 464.308025836945
• CID: 5987583
• PubChem ID: 40888738
• Update Time: 2025-07-18

N-(2-benzoyl-4-bromophenyl)-7-ethoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-bromophenyl)-7-ethoxy-1-benzofuran-2-carboxamide
• AKOS024633668
• 921573-10-6
• N-(2-benzoyl-4-bromophenyl)-7-ethoxybenzofuran-2-carboxamide
• F2265-0374

• Inchi： 1S/C24H18BrNO4/c1-2-29-20-10-6-9-16-13-21(30-23(16)20)24(28)26-19-12-11-17(25)14-18(19)22(27)15-7-4-3-5-8-15/h3-14H,2H2,1H3,(H,26,28)
• InChI Key： CJULMHXOSVTSMX-UHFFFAOYSA-N
• SMILES： O1C2=C(OCC)C=CC=C2C=C1C(NC1=CC=C(Br)C=C1C(=O)C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 463.04192g/mol
• Monoisotopic Mass: 463.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-(2-benzoyl-4-bromophenyl)-7-ethoxy-1-benzofuran-2-carboxamide

Introduction to N-(2-benzoyl-4-bromophenyl-7-ethoxy-1-benzofuran-2-carboxamide

N-(2-benzoyl-4-bromophenyl-7-ethoxy-1-benzofuran-2-carboxamide

The compound with the CAS number 921573-10-6 represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound, characterized by its intricate aromatic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both benzoyl and bromophenyl moieties in its molecular framework suggests a high degree of structural complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in the development of molecules that incorporate heterocyclic scaffolds, such as benzofuran derivatives, due to their demonstrated efficacy in modulating various biological pathways. The specific substitution pattern in N-(2-benzoyl-4-bromophenyl-7-ethoxy-1-benzofuran-2-carboxamide) positions it as a promising candidate for further investigation. The ethoxy group at the 7-position introduces a polar moiety that can enhance solubility and interact favorably with polar binding sites on target proteins.

The benzoyl group at the 2-position contributes to the overall hydrophobic character of the molecule, which is often crucial for optimal binding to hydrophobic pockets within biological targets. Additionally, the bromine atom at the 4-position of the phenyl ring can serve as a handle for further chemical modifications, enabling the synthesis of analogues with tailored properties. This versatility makes N-(2-benzoyl-4-bromophenyl-7-ethoxy-1-benzofuran-2-carboxamide) a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the importance of molecular diversity in drug discovery pipelines. Compounds like N-(2-benzoyl-4-bromophenyl-7-ethoxy-1-benzofuran-2-carboxamide) that exhibit unique structural features are often at the forefront of innovation. The benzofuran core is known for its ability to engage in multiple non-covalent interactions with biological targets, including hydrogen bonding, π-stacking, and hydrophobic interactions. These interactions are critical for achieving high affinity and selectivity, which are key factors in the development of effective drugs.

The synthesis of N-(2-benzoyl-4-bromophenyl-7-ethoxy-1-benzofuran-2-carboxamide) involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the benzoyl group typically involves acylation reactions, while the bromination of the phenyl ring can be achieved using brominating agents such as N-bromosuccinimide (NBS). The subsequent functionalization at the 7-position with an ethoxy group often employs nucleophilic substitution reactions.

In terms of biological activity, preliminary studies suggest that N-(2-benzoyl-4-bromophenyl-7-ethoxy-1-benzofuran-2-carboxamide) may exhibit properties relevant to various therapeutic areas. For instance, its structure resembles known bioactive compounds that target enzymes involved in inflammation and cancer metabolism. The benzoyl and bromophenyl groups are particularly noteworthy, as they have been shown to modulate enzyme activity through specific interactions with active site residues.

The ethoxy group at the 7-position may also contribute to its biological profile by influencing solubility and metabolic stability. This is an important consideration in drug development, as poor solubility or rapid metabolism can limit a compound's therapeutic potential. By carefully balancing hydrophobic and polar interactions, N-(2-benzoyl-4-bromophenyl-7-ethoxy-1-benzofuran-2-carboxamide) aims to achieve optimal pharmacokinetic properties.

Advanced computational methods have been increasingly employed to predict the biological activity of novel compounds like N-(2-benzoyl-4-bromophenyl-7-ethoxy-1-benzofuran-2-carboxamide). Techniques such as molecular docking and quantum mechanics calculations allow researchers to model interactions with potential targets at an atomic level. These simulations can provide valuable insights into binding affinities, mode of action, and potential side effects before experimental validation is conducted.

The role of computational chemistry in drug discovery cannot be overstated. It enables high-throughput screening of large libraries of compounds, significantly reducing the time and cost associated with traditional experimental approaches. By leveraging computational tools, researchers can prioritize promising candidates like N-(2-benzoyl-4-bromophenyl-7-ethoxy-1-benzofuran-2-carboxamide) for further investigation based on their predicted biological activity.

In conclusion, N-(2-benzoyl-4-bromophenyl-7-ethoxy-1-benzofuran-2-carboxamide) represents a significant advancement in pharmaceutical chemistry. Its complex structure and strategic substitution pattern position it as a promising candidate for further investigation in drug discovery. By combining traditional synthetic methods with cutting-edge computational techniques, researchers can explore its full potential and develop novel therapeutic agents that address unmet medical needs.